6-Methylpyridine-2-carboxamide
Overview
Description
6-Methylpyridine-2-carboxamide is a specialty product used for proteomics research . Its molecular formula is C7H8N2O and it has a molecular weight of 136.15 .
Synthesis Analysis
In a typical case, 6-methyl-2-pyridinecarboxylic acid, N-methyl morpholine, and ethyl chloroformate were successively added to dry tetrahydrofuran (THF) and stirred at -15°C for 20 minutes. After 20 minutes of stirring, 2-(2-(2-aminophenyl) disulfanyl)-benzenamine was added to the solution, and the reaction mixture was stirred for 2 hours at -15°C. The stirring was later continued at room temperature for an additional 12 hours .Molecular Structure Analysis
The molecular structure of 6-Methylpyridine-2-carboxamide can be determined using Fourier transform infrared, Fourier transform Raman, and UV–visible spectra . Quantum chemical calculations can be made at the DFT/B3LYP/6–311++G(d,p) level of theory to determine structure parameters in the ground state (in the gas phase), barrier height around the C–C α bond, the general valence force field, harmonic vibrational fundamentals, potential energy distribution (PED), and infrared and Raman intensities .Chemical Reactions Analysis
6-Methylpyridine-2-carboxylic acid may be used in the preparation of 2-(2-benzoxazolyl)-6-methylpyridine and 1,5-cyclooctadiene iridium (I) complexes bearing chelating ligands .Physical And Chemical Properties Analysis
The physical and chemical properties of 6-Methylpyridine-2-carboxamide can be determined using various spectroscopic techniques. For example, the Fourier transform infrared, Fourier transform Raman, and UV–visible spectra can provide information about the vibrational properties of the molecule .Scientific Research Applications
- Field : Proteomics
- Application : 6-Methylpyridine-2-carboxamide is a specialty product used in proteomics research .
- Methods : The specific methods of application or experimental procedures are not provided in the source .
- Results : The outcomes of this application are not specified in the source .
- Field : Biochemistry
- Application : A series of metal complexes containing 6-methylpyridine-2-carboxylic acid were synthesized as α-glucosidase inhibitors .
- Methods : The complexes were synthesized and their inhibitory effects on α-glucosidase were measured. The IC50 values of the synthesized complexes ranged from 0.247±0.10 to >600 μM against α-glucosidase .
- Results : The complexes were found to be effective inhibitors of α-glucosidase, with IC50 values ranging from 0.247±0.10 to >600 μM .
Proteomics Research
α-Glucosidase Inhibition
Anti-Urease Activity
- Field : Chemistry
- Application : 6-Methylpyridine-2-carboxamide is used in chemical synthesis .
- Methods : The specific methods of application or experimental procedures are not provided in the source .
- Results : The outcomes of this application are not specified in the source .
- Field : Pharmaceutical Sciences
- Application : A series of pyridine carboxamide and carbothioamide derivatives were synthesized for their anti-urease activity .
- Methods : The compounds were synthesized via condensation reaction .
- Results : The outcomes of this application are not specified in the source .
Chemical Synthesis
Pharmaceutical Research
- Field : Chemistry
- Application : 6-Methylpyridine-2-carboxamide is used in chemical synthesis .
- Methods : The specific methods of application or experimental procedures are not provided in the source .
- Results : The outcomes of this application are not specified in the source .
- Field : Pharmaceutical Sciences
- Application : A series of pyridine carboxamide and carbothioamide derivatives were synthesized for their anti-urease activity .
- Methods : The compounds were synthesized via condensation reaction .
- Results : The outcomes of this application are not specified in the source .
Chemical Synthesis
Pharmaceutical Research
Safety And Hazards
properties
IUPAC Name |
6-methylpyridine-2-carboxamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8N2O/c1-5-3-2-4-6(9-5)7(8)10/h2-4H,1H3,(H2,8,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YIQXUVPRCWNHPP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=CC=C1)C(=O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70494270 | |
Record name | 6-Methylpyridine-2-carboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70494270 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
136.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-Methylpyridine-2-carboxamide | |
CAS RN |
63668-37-1 | |
Record name | 6-Methylpyridine-2-carboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70494270 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 6-methylpyridine-2-carboxamide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.